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Compound of Interest

Compound Name: N-Acetyl Norgestimate-d6

Cat. No.: B14104196 Get Quote

For researchers, scientists, and drug development professionals, this document provides an in-

depth overview of the physical and chemical properties of N-Acetyl Norgestimate-d6, a

deuterated analog of an intermediate of the synthetic progestin Norgestimate.

N-Acetyl Norgestimate-d6 serves as a valuable tool in pharmaceutical research, primarily as

a labeled internal standard for the accurate quantification of Norgestimate and its metabolites

in various biological matrices during pharmacokinetic and metabolic studies. Its isotopic

labeling ensures distinct mass spectrometric detection, enabling precise analysis.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of N-Acetyl Norgestimate-d6 are

summarized below. These properties are crucial for its handling, storage, and application in

experimental settings.
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Property Value Source(s)

Molecular Formula C₂₅H₂₇D₆NO₄ [1]

Molecular Weight 417.57 g/mol [1]

CAS Number 1263195-02-3 [2]

Appearance
Light Yellow Powder / White

Solid
[2][3]

Purity >98% [3]

Solubility
Soluble in Chloroform, Ethyl

Acetate, Methanol
[3]

Storage Temperature -20°C [4]

Chemical Structure and Nomenclature
IUPAC Name: [(3E,8R,9S,10R,13S,14S,17R)-3-acetyloxyimino-2,2,4,6,6,10-hexadeuterio-13-

ethyl-17-ethynyl-7,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl]

acetate[3]

Synonyms:

N-Acetyl Norgestimate D6

Norgestimate-3-acetate-2,2,4,6,6,10-D6

Norgestimate-3-acetate-D6

(17α)-17-(Acetyloxy)-13-ethyl-18,19-dinorpregna-1,3,5(10)-trien-20-yn-3-one O-Acetyloxime-

d6

Norgestimate-N-acetate-2,2,4,6,6,10-d6[3]
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While specific proprietary synthesis and purification protocols for N-Acetyl Norgestimate-d6
are not publicly available, the following methodologies are based on established principles for

the synthesis of deuterated analogs and purification of steroid compounds.

Synthesis of Deuterated Analogs (General Workflow)
The synthesis of deuterated compounds like N-Acetyl Norgestimate-d6 typically involves the

introduction of deuterium atoms at specific positions in the molecule. This can be achieved

through various chemical reactions, such as deuterium exchange reactions or by using

deuterated starting materials. A plausible synthetic workflow is outlined below.

Synthesis Workflow

Non-deuterated Precursor Deuterium Labeling Reaction
(e.g., base-catalyzed exchange with D2O) Acetylation Reaction N-Acetyl Norgestimate-d6

Click to download full resolution via product page

A generalized workflow for the synthesis of N-Acetyl Norgestimate-d6.

Purification by High-Performance Liquid
Chromatography (HPLC)
Purification of the final product is critical to ensure high purity. Reversed-phase HPLC is a

common and effective method for the purification of steroid analogs.

Instrumentation:

Preparative High-Performance Liquid Chromatography (HPLC) system

C18 reversed-phase column

Mobile Phase:

A gradient of acetonitrile and water is typically employed. The exact gradient profile would be

optimized to achieve the best separation of the target compound from any impurities.
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Protocol:

Sample Preparation: Dissolve the crude N-Acetyl Norgestimate-d6 in a suitable solvent,

such as methanol or acetonitrile.

Method Development: Develop a separation method on an analytical scale to determine the

optimal gradient and flow rate.

Preparative Run: Scale up the analytical method for a preparative run.

Fraction Collection: Collect the fractions corresponding to the main peak of N-Acetyl
Norgestimate-d6.

Purity Analysis: Analyze the collected fractions for purity using analytical HPLC.

Solvent Evaporation: Evaporate the solvent from the pure fractions to obtain the final

product.

Analysis by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)
LC-MS/MS is a highly sensitive and specific method for the detection and quantification of N-
Acetyl Norgestimate-d6, particularly in biological samples.

Instrumentation:

Ultra-Performance Liquid Chromatography (UPLC) system

Tandem mass spectrometer

Protocol:

Sample Preparation: Perform solid-phase extraction (SPE) or liquid-liquid extraction to

isolate the analyte from the sample matrix (e.g., plasma)[5].

Chromatographic Separation: Use a C18 column with a gradient mobile phase (e.g.,

acetonitrile and water with a modifier like formic acid) to achieve chromatographic

separation[5].
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Mass Spectrometric Detection: Employ electrospray ionization (ESI) in positive ion mode.

Monitor specific precursor-to-product ion transitions for both N-Acetyl Norgestimate-d6 and

its non-deuterated counterpart to ensure accurate quantification[5].

Biological Context: Norgestimate's Mechanism of
Action
As a deuterated analog of a Norgestimate intermediate, the biological relevance of N-Acetyl
Norgestimate-d6 is tied to the mechanism of action of Norgestimate. Norgestimate is a

progestin, a synthetic progestogen, that is used in oral contraceptives. Its primary contraceptive

effect is achieved through the suppression of ovulation.

Norgestimate is a prodrug that is rapidly metabolized to its active metabolites, primarily

norelgestromin and, to a lesser extent, levonorgestrel[6]. These metabolites act on the

progesterone receptors, influencing the hypothalamic-pituitary-ovarian axis.

The signaling pathway involves the following key steps:
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Mechanism of action of Norgestimate, the parent compound of N-Acetyl Norgestimate-d6's
precursor.

The progestogenic activity of Norgestimate's metabolites leads to:
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Inhibition of Gonadotropin Secretion: Negative feedback on the hypothalamus and pituitary

gland reduces the secretion of gonadotropin-releasing hormone (GnRH), luteinizing hormone

(LH), and follicle-stimulating hormone (FSH). This suppression of the mid-cycle LH surge

prevents ovulation.

Changes in Cervical Mucus: The cervical mucus becomes thicker, which impedes sperm

penetration.

Endometrial Changes: The endometrium becomes less receptive to implantation.

Safety Information
Based on available Material Safety Data Sheets (MSDS) for related deuterated norgestimate

compounds, N-Acetyl Norgestimate-d6 should be handled with care in a laboratory setting. It

is intended for research use only. Standard laboratory safety practices, including the use of

personal protective equipment (gloves, lab coat, and safety glasses), are recommended. For

detailed safety information, refer to the specific MSDS provided by the supplier.

This technical guide provides a comprehensive overview of the physical and chemical

properties of N-Acetyl Norgestimate-d6, along with its biological context and relevant

experimental methodologies. This information is intended to support researchers in the

effective and safe use of this compound in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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